Cas no 1361913-66-7 (Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1361913-66-7
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931711
• Update Time: 2025-11-06

Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-8(18-10(11,12)13)6(3-14)7(4-15-5)9(16)17-2/h4H,3,14H2,1-2H3
• InChI Key： JWJGHBNGDYVQBY-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=C(C(=O)OC)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 74.4

Additional information on Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate

Comprehensive Overview of Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1361913-66-7)

The compound Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1361913-66-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and its role in developing novel heterocyclic compounds.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of the trifluoromethoxy group in Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate aligns with this trend, making it a focal point for medicinal chemists. Additionally, the aminomethyl moiety offers opportunities for further functionalization, enabling the creation of targeted therapeutics for conditions such as inflammation and central nervous system disorders.

The synthesis of CAS No. 1361913-66-7 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include the introduction of the trifluoromethoxy group and subsequent esterification to form the methyl carboxylate functionality. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. This compound's stability under various conditions also makes it suitable for long-term storage and transportation.

From an industrial perspective, Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate is gaining attention for its potential in crop protection. The trifluoromethoxy group is known to enhance the bioactivity of agrochemicals, providing improved pest resistance and environmental compatibility. As sustainable agriculture becomes a global priority, this compound's role in developing next-generation pesticides is under active investigation. Its compatibility with green chemistry principles further adds to its appeal.

Analytical characterization of CAS No. 1361913-66-7 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity and purity, which are critical for regulatory compliance and research reproducibility. Recent advancements in analytical technologies have enabled more precise quantification of trace impurities, addressing the growing demand for high-purity intermediates in pharmaceutical manufacturing.

The future prospects of Methyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate are closely tied to innovations in synthetic chemistry and material science. As researchers explore its applications in metal-organic frameworks (MOFs) and catalysis, its utility beyond traditional domains is becoming evident. Collaborative efforts between academia and industry are expected to unlock new functionalities, solidifying its position as a cornerstone in modern chemical research.